Cas no 20582-85-8 (4-(Methylthio)butanol)

• Product Name: 4-(Methylthio)butanol
• CAS No: 20582-85-8
• MF: C₅H₁₂OS
• MW: 120.213180541992
• MDL: MFCD00002973
• CID: 88195
• PubChem ID: 519793
• Update Time: 2026-05-14

4-(Methylthio)butanol Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthio)butanol
• 4-methylsulfanylbutan-1-ol
• 4-(Methylthio)-1-butanol
• 4-(Methylthio)-1-butanol,polymer-bound
• 4-(methylthio)butan-1-ol
• 4-methylsulfanyl-1-butanol
• 4-methylsulfanyl-butan-1-ol
• 4-Methylsulfanylbutanol

• MDL： MFCD00002973
• Inchi： InChI=1S/C5H12OS/c1-7-5-3-2-4-6/h6H,2-5H2,1H3
• InChI Key： JNTVUHZXIJFHAU-UHFFFAOYSA-N
• SMILES： CSCCCCO

Computed Properties

• Exact Mass: 120.06100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Color/Form: liquid
• Density: 0.993 g/mL at 25 °C(lit.)
• Boiling Point: 95-98 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.487(lit.)
• PSA: 45.53000
• LogP: 1.12190
• Solubility: Not determined
• FEMA: 3600 | 4-(METHYLTHIO)BUTANOL

4-(Methylthio)butanol Security Information

• Hazardous Material transportation number：UN 3334
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 4-(Methylthio)butanol

Comprehensive Overview of 4-(Methylthio)butanol (CAS No. 20582-85-8)

4-(Methylthio)butanol, also known by its CAS number 20582-85-8, is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a butanol backbone and a methylthio group, making it an interesting subject for both academic research and industrial applications.

The chemical formula of 4-(Methylthio)butanol is C₅H₁₂OS, and it has a molecular weight of approximately 108.19 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its physical and chemical properties make it suitable for various synthetic processes and as a building block in the development of more complex molecules.

In the realm of organic synthesis, 4-(Methylthio)butanol has gained attention due to its reactivity and functional group versatility. The presence of the hydroxyl group allows for a variety of reactions, including esterification, etherification, and oxidation. Additionally, the methylthio group can be readily converted to other functional groups, such as sulfones or sulfoxides, through selective oxidation reactions. These transformations are crucial in the synthesis of pharmaceutical intermediates and fine chemicals.

Recent research has highlighted the potential of 4-(Methylthio)butanol in the development of new therapeutic agents. A study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of novel antiviral agents. The researchers found that derivatives of 4-(Methylthio)butanol exhibited promising activity against several viral strains, including influenza and herpes simplex virus. This finding underscores the compound's importance in drug discovery and development.

Beyond its applications in pharmaceuticals, 4-(Methylthio)butanol has also been investigated for its potential in environmental chemistry. A study conducted by researchers at the University of California, Berkeley, examined the biodegradability of this compound in aquatic systems. The results indicated that 4-(Methylthio)butanol is readily biodegradable under aerobic conditions, making it a more environmentally friendly alternative to certain traditional solvents and intermediates.

In the field of materials science, 4-(Methylthio)butanol has shown promise as a component in polymer synthesis. Its ability to form stable copolymers with various monomers has led to the development of new materials with enhanced properties, such as improved thermal stability and mechanical strength. These materials have potential applications in areas such as coatings, adhesives, and composite materials.

The safety profile of 4-(Methylthio)butanol is another important aspect to consider. While it is generally considered safe for use in industrial settings when proper handling protocols are followed, it is important to note that exposure to high concentrations can cause irritation to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 4-(Methylthio)butanol (CAS No. 20582-85-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, environmental chemistry, and materials science. As research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.